![molecular formula C4H3BrN2O2 B037259 5-Bromo-1H-pyrazole-3-carboxylic acid CAS No. 1328893-16-8](/img/structure/B37259.png)
5-Bromo-1H-pyrazole-3-carboxylic acid
Overview
Description
“5-Bromo-1H-pyrazole-3-carboxylic acid” is an organic compound with the empirical formula C5H4BrNO2 . It is a useful reagent for the preparation of novel inhibitors of Rho/MRTF/SRF transcription as potential antifibrotics for scleroderma .
Synthesis Analysis
The synthesis of pyrazoles involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A specific method for the synthesis of 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid has been described in a patent .
Molecular Structure Analysis
The molecular weight of “5-Bromo-1H-pyrazole-3-carboxylic acid” is 189.99 . The SMILES string representation of the molecule is OC(C1=CNC(Br)=C1)=O .
Chemical Reactions Analysis
Pyrazoles undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature .
Physical And Chemical Properties Analysis
The physical and chemical properties of “5-Bromo-1H-pyrazole-3-carboxylic acid” include a molecular weight of 190.98, and it is a solid at room temperature . The compound has a density of 2.129±0.06 g/cm3 (Predicted) .
Scientific Research Applications
Crystal Structure Analysis
The compound has been used in crystal structure analysis . The crystal structure of a similar compound, 4-bromo-3-nitro-1H-pyrazole-5-carboxylic acid, was studied, and it was found that the compound crystallizes in a monoclinic system .
Preparation of Novel Inhibitors
5-Bromo-1H-pyrazole-3-carboxylic Acid is a useful reagent for the preparation of novel inhibitors of Rho/MRTF/SRF transcription . These inhibitors have potential antifibrotic applications for conditions such as scleroderma .
Biological and Pharmaceutical Properties
Pyrazoles, which include 5-Bromo-1H-pyrazole-3-carboxylic Acid, possess many biological and pharmaceutical properties . They have been found to have antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal properties .
Synthesis of Pyrazole Derivatives
The compound is used in the synthesis of pyrazole derivatives . Pyrazoles hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture .
Research in Organic Synthesis
Pyrazoles, including 5-Bromo-1H-pyrazole-3-carboxylic Acid, are highly valued in organic synthesis . They belong to a class of compounds that have been extensively studied within the azole family .
D-amino Acid Oxidase Inhibition
Although not directly related to 5-Bromo-1H-pyrazole-3-carboxylic Acid, a similar compound, 3-Methylpyrazole-5-carboxylic acid, has been found to be a potent and selective D-amino acid oxidase inhibitor . This suggests potential applications of 5-Bromo-1H-pyrazole-3-carboxylic Acid in similar areas of research .
Mechanism of Action
Target of Action
5-Bromo-1H-pyrazole-3-carboxylic Acid is a useful reagent for the preparation of novel inhibitors of Rho/MRTF/SRF transcription . These targets play a crucial role in cellular processes such as cell cycle progression, gene expression, and cytoskeletal dynamics .
Mode of Action
This inhibition could lead to changes in the transcriptional activity of certain genes, thereby affecting cellular functions .
Biochemical Pathways
The compound’s interaction with Rho/MRTF/SRF transcription suggests that it may affect pathways related to cell cycle regulation, gene expression, and cytoskeletal dynamics . The downstream effects of these changes could include alterations in cell proliferation, differentiation, and migration .
Result of Action
The molecular and cellular effects of 5-Bromo-1H-pyrazole-3-carboxylic Acid’s action would likely be related to its inhibitory effects on Rho/MRTF/SRF transcription . This could result in changes in cell behavior, including alterations in cell proliferation, differentiation, and migration .
Safety and Hazards
properties
IUPAC Name |
5-bromo-1H-pyrazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3BrN2O2/c5-3-1-2(4(8)9)6-7-3/h1H,(H,6,7)(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOKGNGYUNBYGEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NN=C1C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00611418 | |
Record name | 5-Bromo-1H-pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00611418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-1H-pyrazole-3-carboxylic acid | |
CAS RN |
1328893-16-8 | |
Record name | 5-Bromo-1H-pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00611418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-1H-pyrazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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